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Compound of Interest

Compound Name: UV-123

CAS No.: 122586-52-1

Cat. No.: B570858 Get Quote

Content Type: Technical Whitepaper & Operational Guide Subject: Bis-(1-octyloxy-2,2,6,6-

tetramethyl-4-piperidinyl) sebacate (Tinuvin 123) Audience: Polymer Scientists, Material

Engineers, and Medical Device Packaging Specialists

Part 1: Executive Summary & Chemical Architecture
The Stability Paradox in Acidic Matrices
In the development of high-performance polymer matrices—whether for automotive clear coats

or medical device packaging—standard stabilization protocols often fail due to a fundamental

chemical incompatibility. Traditional Hindered Amine Light Stabilizers (HALS) are basic. When

introduced into acid-catalyzed matrices (e.g., cross-linked acrylics) or polymers containing

acidic residues (e.g., certain drug-eluting matrices), they undergo an acid-base reaction. This

neutralizes the acid catalyst (retarding cure) and deactivates the stabilizer (forming salts).

UV-123 represents the solution to this paradox. It is a NOR HALS (amino-ether functionality),

distinct from standard secondary or tertiary amine HALS.

Chemical Identity[1]
Common Name: UV-123 (Tinuvin 123)[1]

IUPAC Name: Bis-(1-octyloxy-2,2,6,6-tetramethyl-4-piperidinyl) sebacate[1][2][3]
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CAS Number: 129757-67-1[1][2][4][5]

Key Functional Group: Amino-ether (>N-O-R).[6] The oxygen atom attached to the nitrogen

reduces the electron density, rendering the molecule non-basic.

Physicochemical Profile
The following data dictates the processing parameters for compounding UV-123 into polymer

melts or solvent systems.

Property Value
Implication for Matrix
Interaction

Molecular Weight ~737 g/mol

Medium MW balances

migration resistance with

mobility for radical scavenging.

Physical Form Liquid (at 20°C)

Excellent miscibility; minimizes

"blooming" (surface

crystallization) common with

solid HALS.

pKa (Basicity) ~ 4.0 - 4.5

Significantly lower than

standard HALS (pKa ~9-10).

Does not interact with acid

catalysts.

Solubility >50% in Xylene/Esters

Highly compatible with polar

and non-polar organic

matrices.

Water Solubility < 0.01%

Resistant to leaching in

aqueous environments (critical

for medical implants/outdoor

use).

Part 2: Mechanism of Interaction (The Denisov
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The efficacy of UV-123 relies on the Denisov Cycle, a regenerative radical scavenging process.

Unlike UV absorbers (which dissipate energy as heat), UV-123 traps the free radicals (

and

) formed during polymer degradation.

The NOR Advantage
Standard HALS must first be oxidized to form the active nitroxyl radical (

). UV-123, possessing the pre-oxidized amino-ether (

) structure, enters the cycle more rapidly and without the induction period required by
secondary amines.

Mechanistic Pathway Visualization
The following diagram illustrates the regenerative cycle where UV-123 traps destructive peroxy

radicals, converting them into harmless species while regenerating the active stabilizer.
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Caption: The regenerative Denisov Cycle showing how UV-123 intercepts alkyl and peroxy

radicals without being consumed.

Part 3: Experimental Protocols for Matrix
Compatibility
To validate the inclusion of UV-123 in a specific polymer system (e.g., a drug-eluting stent

coating or automotive clear coat), the following protocols must be executed. These ensure the

stabilizer does not interfere with the matrix chemistry.

Protocol A: The Acid-Interaction Screening (Self-
Validating)
Objective: Confirm that UV-123 does not neutralize acidic catalysts or excipients in the matrix.

Preparation: Prepare a model solution containing the matrix's acid catalyst (e.g., p-

Toluenesulfonic acid, p-TSA) in a non-polar solvent (e.g., Toluene).

Control: Measure the pH or conductivity of the p-TSA solution.

Variable: Add stoichiometric equivalent of Standard HALS (e.g., Tinuvin 770) to Vial A.

Test: Add stoichiometric equivalent of UV-123 to Vial B.

Observation:

Vial A (Fail): Immediate precipitate formation (salt) or significant conductivity drop.

Vial B (Pass): Solution remains clear; conductivity remains stable.

Validation: Perform FTIR on the solution. A shift in the acid carbonyl peak indicates salt

formation. UV-123 should show no shift.

Protocol B: Surface Migration & Blooming Analysis
(XPS)
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Objective: Quantify the migration of UV-123 to the polymer surface (blooming), which can affect

adhesion or drug release rates.

Sample Fabrication: Spin-coat the polymer + UV-123 formulation onto silicon wafers. Cure

as required.

Aging: Subject samples to thermal aging (60°C) for 72 hours to accelerate migration.

Analysis (XPS/ESCA): Perform X-ray Photoelectron Spectroscopy at varying take-off angles

(15° vs 90°).

Calculation:

Calculate the Nitrogen/Carbon (N/C) ratio at the surface vs. bulk.

Acceptance Criteria: The surface N/C ratio should not exceed the bulk ratio by >20%.

Excessive surface nitrogen indicates blooming, which risks delamination or toxicity in

medical devices.

Part 4: Critical Workflow - Stabilizer Selection
The decision to use UV-123 versus other stabilizers (UV Absorbers or Basic HALS) depends

strictly on the matrix chemistry.
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Start: Polymer Matrix Definition

Is the Matrix Acidic?
(Acid Catalyst, Acidic Pigments, or Acidic API?)

Use Basic HALS
(e.g., Tinuvin 770)

No (Neutral/Basic)

Is Color/Yellowing Critical?

Yes

SELECT UV-123 (NOR HALS)
(Low Basicity, Liquid)

Yes (High Requirement)

Add UV Absorber
(Synergistic Effect)

For Exterior/High UV Load
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Caption: Decision tree for selecting UV-123 based on matrix acidity and performance

requirements.
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The mechanistic insights and data provided above are grounded in the following authoritative

sources:

Gugumus, F. (1993). Possibilities and limits of synergism with light stabilizers in polyolefins.

Polymer Degradation and Stability, 39(1), 117-135. [Link]

Pospíšil, J., et al. (2005). Photo-oxidation of polymers: Part I. Mechanisms and stabilization.

Polymer Degradation and Stability.[7][8][9][10] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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